Cas no 2679931-39-4 (rac-benzyl N-(3R,4R)-4-(hydroxymethyl)-2-oxooxolan-3-ylcarbamate)

• Product Name: rac-benzyl N-(3R,4R)-4-(hydroxymethyl)-2-oxooxolan-3-ylcarbamate
• CAS No: 2679931-39-4
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• CID: 5645049
• PubChem ID: 165907611
• Update Time: 2025-05-19

rac-benzyl N-(3R,4R)-4-(hydroxymethyl)-2-oxooxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• rac-benzyl N-[(3R,4R)-4-(hydroxymethyl)-2-oxooxolan-3-yl]carbamate
• 2679931-39-4
• EN300-28282014
• rac-benzyl N-(3R,4R)-4-(hydroxymethyl)-2-oxooxolan-3-ylcarbamate

• Inchi： 1S/C13H15NO5/c15-6-10-8-18-12(16)11(10)14-13(17)19-7-9-4-2-1-3-5-9/h1-5,10-11,15H,6-8H2,(H,14,17)/t10-,11-/m1/s1
• InChI Key： OTQPZSBQPVDPDV-GHMZBOCLSA-N
• SMILES： O1C([C@@H]([C@H](CO)C1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 265.09502258g/mol
• Monoisotopic Mass: 265.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.9Ų

Additional information on rac-benzyl N-(3R,4R)-4-(hydroxymethyl)-2-oxooxolan-3-ylcarbamate

Professional Introduction to Rac-Benzyl N-(3R,4R)-4-(Hydroxymethyl)-2-Oxo-Oxolan-3-Ylcarbamate (CAS No. 2679931-39-4)

Rac-Benzyl N-(3R,4R)-4-(hydroxymethyl)-2-oxooxolan-3-ylcarbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2679931-39-4, belongs to a class of molecules known for their involvement in various metabolic and signaling pathways. The presence of multiple stereocenters, including the (3R,4R) configuration, makes this compound a subject of interest for researchers exploring chiral chemistry and enantioselective synthesis.

The benzyl carbamate moiety in the molecular structure of Rac-Benzyl N-(3R,4R)-4-(hydroxymethyl)-2-oxooxolan-3-ylcarbamate plays a crucial role in determining its reactivity and interaction with biological targets. This moiety is often employed in medicinal chemistry as a protecting group for amino groups, which can be later removed under specific conditions to reveal the underlying functional groups. The oxolane ring, also known as a furan derivative, introduces additional complexity to the molecule, making it a versatile scaffold for drug discovery.

In recent years, there has been a surge in research focused on oxolane derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific stereochemistry of Rac-Benzyl N-(3R,4R)-4-(hydroxymethyl)-2-oxooxolan-3-ylcarbamate makes it an intriguing candidate for further investigation into its potential therapeutic applications. Researchers have been particularly interested in how the stereochemistry influences the compound's interaction with biological receptors and enzymes.

The hydroxymethyl group present in the molecule is another key feature that contributes to its chemical diversity. This functional group can participate in hydrogen bonding interactions, which are essential for the binding affinity of many pharmacological agents. Additionally, the hydroxymethyl group can undergo various chemical transformations, such as oxidation or reduction, providing multiple pathways for derivatization and lead optimization.

Advances in synthetic methodologies have enabled the efficient preparation of Rac-Benzyl N-(3R,4R)-4-(hydroxymethyl)-2-oxooxolan-3-ylcarbamate with high enantiomeric purity. Techniques such as asymmetric synthesis and chiral resolution have been employed to achieve the desired stereochemical configuration. These methods are critical for ensuring that the compound's biological activity is not compromised by the presence of racemic impurities.

The pharmacological potential of Rac-Benzyl N-(3R,4R)-4-(hydroxymethyl)-2-oxooxolan-3-ylcarbamate has been explored in several preclinical studies. These studies have highlighted its ability to modulate key biological pathways involved in diseases such as cancer and inflammation. For instance, preliminary data suggest that this compound may inhibit the activity of certain enzymes that are overexpressed in tumor cells, leading to reduced proliferation and apoptosis induction.

The development of novel drug candidates often involves a multidisciplinary approach, integrating knowledge from organic chemistry, medicinal chemistry, and biochemistry. Rac-Benzyl N-(3R,4R)-4-(hydroxymethyl)-2-oxooxolan-3-ylcarbamate serves as an excellent example of how structural modifications can lead to significant changes in biological activity. By carefully tailoring the molecular framework and functional groups, researchers can optimize potency, selectivity, and pharmacokinetic properties.

In conclusion, Rac-Benzyl N-(3R,4R)-4-(hydroxymethyl)-2-oxooxlan-3-yldicarboxylic acid (CAS No. 2679931-39-4) is a promising compound with a unique structural design that warrants further exploration in drug discovery efforts. Its complex stereochemistry and diverse functional groups make it an ideal candidate for investigating new therapeutic strategies. As research continues to uncover the full potential of this molecule, it is likely that new applications and derivatives will emerge, contributing to advancements in pharmaceutical science.